N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(furan-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(furan-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C18H14N4O5S/c1-2-25-10-5-6-11-14(8-10)28-18(20-11)22-15(23)12-9-27-17(19-12)21-16(24)13-4-3-7-26-13/h3-9H,2H2,1H3,(H,19,21,24)(H,20,22,23)
• InChI Key: SUDPQGJGOCFPMD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=COC(=N3)NC(=O)C4=CC=CO4
• Molecular Formula: C18H14N4O5S
• Molecular Weight: 398.4 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(furan-2-carboxamido)oxazole-4-carboxamide, also known as EBO-4, is a synthetic compound that has gained increasing attention in the scientific community due to its potential applications in various fields of research. EBO-4 has been shown to possess several unique properties that make it a valuable tool for investigating various biological processes.

Scientific Research Applications

Benzothiazoles in CNS Drugs

Benzothiazoles and related azole derivatives have been studied for their potential in treating central nervous system (CNS) disorders. The synthesis routes of benzothiazoles, imidazothiazoles, and imidazoles suggest these compounds might have strong CNS penetrability, beneficial for treating neurological disorders. Their varied activities (agonistic, antagonistic, depressant, and stimulant) are attributed to the presence of heteroatoms like nitrogen, oxygen, and sulfur, indicating the potential for developing potent CNS drugs (Saganuwan, 2020).

Furan Derivatives in Biomass Conversion

Furan derivatives play a significant role in the conversion of plant biomass into valuable chemicals. They are considered key intermediates for producing fuels, solvents, and polymers. The review on 5-hydroxymethylfurfural (HMF) and its derivatives underscores their potential as renewable chemical feedstocks, highlighting the synthesis from hexose carbohydrates and lignocellulose, and their application in creating a wide range of products (Chernyshev, Kravchenko, & Ananikov, 2017).

Oxazole Derivatives in Biological Activity

Oxazole and thiazole derivatives have been reviewed for their biological activities. The synthesis and properties of azolylthioacetic acids reveal their broad biological effects, such as antioxidant, hypoglycemic, antitubercular, analgesic, antiviral, antimicrobial, and antifungal activities. This diversity suggests that structurally related compounds, like the one , could also exhibit a wide range of biological properties and applications (Chornous, Palamar, Grozav, & Vovk, 2016).